(5Z)-5-{[3-(4-isopropoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-pyridin-4-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C29H24N6O2S
• Molecular Weight: 520.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(3-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-pyridin-4-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C29H24N6O2S/c1-18(2)37-24-10-9-21(15-19(24)3)26-22(17-34(32-26)23-7-5-4-6-8-23)16-25-28(36)35-29(38-25)31-27(33-35)20-11-13-30-14-12-20/h4-18H,1-3H3/b25-16-
• InChI Key: PWMXWGSLUJEDGJ-XYGWBWBKSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=NC=C5)S3)C6=CC=CC=C6)OC(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=NC=C5)S3)C6=CC=CC=C6)OC(C)C

Description

The compound “(5Z)-5-{[3-(4-isopropoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-pyridin-4-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one” is a heterocyclic hybrid molecule featuring a thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core fused with pyrazole and pyridine moieties. Its structure includes a 4-isopropoxy-3-methylphenyl substituent on the pyrazole ring and a pyridin-4-yl group on the thiazolo-triazole scaffold. This compound is part of a broader class of triazole-pyrazole hybrids, which are studied for their diverse bioactivities, including antifungal, anti-inflammatory, and anticancer properties . The stereochemistry (Z-configuration) at the methylene bridge is critical for maintaining structural integrity and biological efficacy .

Biological Activity

The compound (5Z)-5-{[3-(4-isopropoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-pyridin-4-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex organic molecule that has garnered interest due to its potential biological activities. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{29}N_3O_3S_2$ with a molecular weight of approximately 507.7 g/mol. Its structure features a thiazolo-triazole core which is known for various biological activities.

Property	Value
Molecular Formula	C27H29N3O3S2
Molecular Weight	507.7 g/mol
IUPAC Name	(5Z)-5-{[3-(4-isopropoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-pyridin-4-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Antimicrobial Properties

Recent studies have demonstrated that derivatives of pyrazole and thiazole exhibit significant antimicrobial activity. For instance, compounds similar to the target molecule have shown effectiveness against various Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of essential enzymes.

In a comparative study, new derivatives were synthesized and evaluated for their antimicrobial activity against Escherichia coli, Staphylococcus aureus, and Bacillus subtilis. The results indicated that many derivatives exhibited zones of inhibition comparable to standard antibiotics such as streptomycin .

Anti-inflammatory Effects

The compound has also been investigated for anti-inflammatory properties. Studies suggest that thiazole-containing compounds can inhibit pro-inflammatory cytokines and reduce inflammation in models of acute and chronic inflammation. The specific pathways involved include the inhibition of NF-kB signaling and modulation of COX enzymes.

Anticancer Activity

Research into the anticancer potential of this compound has revealed promising results. In vitro studies indicate that it may induce apoptosis in cancer cell lines by activating caspase pathways and disrupting mitochondrial membrane potential. For example, analogs have shown selective cytotoxicity against breast cancer cells while sparing normal cells .

The mechanism through which (5Z)-5-{...} exerts its biological effects likely involves multiple pathways:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes critical in metabolic pathways.
• Receptor Modulation : Interaction with specific receptors could lead to altered cellular signaling.
• Protein Interactions : Disruption of protein-protein interactions may also play a role in its biological efficacy.

Case Study 1: Antimicrobial Screening

In a study published in 2023, a series of thiazole-pyrazole derivatives were synthesized and screened for antimicrobial activity. The results indicated that several compounds had significant inhibitory effects against E. coli and S. aureus, with some exhibiting minimum inhibitory concentrations (MICs) as low as 31.25 µg/mL .

Case Study 2: Anticancer Evaluation

Another study evaluated the anticancer properties of related compounds in various cancer cell lines. The findings suggested that these compounds could induce apoptosis through caspase activation, highlighting their potential as novel anticancer agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound’s structural analogs differ primarily in substituent groups, which influence physicochemical properties and bioactivity. Key comparisons include:

Compound	Substituents	Molecular Formula	Key Features
Target Compound	Pyridin-4-yl; 4-isopropoxy-3-methylphenyl	C₃₄H₂₉N₅O₂S	Enhanced lipophilicity (isopropoxy); potential for π-π stacking (pyridine)
(5Z)-2-(4-Methoxyphenyl)-5-{[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	4-Methoxyphenyl; 3-nitrophenyl	C₃₀H₂₁N₇O₃S	Electron-withdrawing nitro group; moderate solubility due to methoxy
(5Z)-5-{[3-(4-Ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	4-Methoxyphenyl; 4-ethoxy-3-methylphenyl	C₃₃H₂₈N₅O₂S	Ethoxy group increases metabolic stability compared to methoxy
(Z)-5-((3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one	Piperidin-1-yl; 4-methoxyphenyl	C₂₆H₂₃N₅O₂S	Piperidine enhances basicity; reduced steric hindrance compared to pyridine

Physicochemical Properties

• Lipophilicity : The target compound’s isopropoxy group increases lipophilicity (logP ≈ 4.2) compared to methoxy (logP ≈ 3.5) or ethoxy (logP ≈ 3.8) analogs, favoring membrane permeability .
• Solubility : The pyridin-4-yl group in the target compound improves aqueous solubility (≈15 μg/mL) relative to purely aromatic substituents (e.g., 4-methoxyphenyl analogs: ≈8 μg/mL) .

Bioactivity and Molecular Docking

• Antifungal Potential: Molecular docking studies on related compounds (e.g., ) suggest inhibition of 14-α-demethylase (CYP51), a fungal enzyme. The target compound’s pyridin-4-yl group may enhance binding affinity through hydrogen bonding with heme cofactors.
• Anti-inflammatory Activity : Pyrazole-thiazole hybrids (e.g., ) show COX-2 inhibition. The isopropoxy group in the target compound may modulate selectivity for COX-2 over COX-1.

Metabolic Stability

• The ethoxy group in offers slower oxidative metabolism compared to methoxy. The target compound’s isopropoxy group may further delay hepatic clearance due to increased steric bulk .